Cas no 937657-24-4 (3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline)

• Product Name: 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline
• CAS No: 937657-24-4
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 6782254
• PubChem ID: 23008173
• Update Time: 2025-06-13

3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline
• 3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)aniline
• STL253570
• starbld0038346
• NS-03462
• MCULE-3137287498
• 3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)aniline
• 937657-24-4
• AKOS000272067
• MFCD09034376
• CS-0359475
• 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline

• Inchi： 1S/C12H9N3OS/c13-9-4-1-3-8(7-9)12-14-11(15-16-12)10-5-2-6-17-10/h1-7H,13H2
• InChI Key： FVRXRIYOOQXOCY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NOC(C2C=CC=C(C=2)N)=N1

Computed Properties

• Exact Mass: 243.04663309g/mol
• Monoisotopic Mass: 243.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.2Ų

Additional information on 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline

Introduction to 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline (CAS No. 937657-24-4)

3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline (CAS No. 937657-24-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a thiophene ring and an aniline moiety, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline is composed of a substituted aniline group attached to a 1,2,4-oxadiazole ring, which itself is linked to a thiophene ring. The presence of these functional groups imparts specific chemical and physical properties that are advantageous for various applications. For instance, the thiophene ring provides aromatic stability and electronic conjugation, while the aniline group offers reactivity and potential for further functionalization.

In the realm of pharmaceutical research, 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. The researchers found that the thiophene and oxadiazole moieties played crucial roles in enhancing the binding affinity and selectivity of the compounds.

Beyond its pharmaceutical applications, 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline has also been investigated for its potential use in materials science. The compound's electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2020 demonstrated that thin films of this compound exhibited excellent charge transport properties and high photoluminescence quantum yields. These findings suggest that 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline could be a promising candidate for the development of next-generation organic semiconductors.

The synthesis of 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a carboxylic acid derivative followed by cyclization to form the oxadiazole ring. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes. For instance, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation.

The characterization of 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound. Additionally, single-crystal X-ray diffraction can be used to determine the precise three-dimensional arrangement of atoms within the molecule.

In terms of safety and handling, it is important to note that while 3-[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]aniline is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well ventilated area or fume hood, and properly disposing of any waste materials.

The future prospects for 3-[3-(Thiophen-2-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l ]a n i l i n e (CAS No. 937657 - 2 4 - 4 ) are promising across multiple disciplines. Ongoing research continues to uncover new applications and optimize existing ones. For instance, efforts are underway to develop more potent and selective derivatives for therapeutic use as well as to enhance the electronic properties for advanced materials applications.

In conclusion, 3-[3-(Thiophen - 2 - y l ) - 1 , 2 , 4 - o x ad i az o l - 5 - y l ]a n i l i n e (CAS No . 9 37657 - 24 - 4 ) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further exploration and development across various fields.